6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one

• CAS No.: 131514-86-8
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: 10-(furan-2-ylmethyl)-11-methyl-1,3,10-triazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one
• InChI: InChI=1S/C16H17N3O2/c1-11-8-19-15-12(4-2-6-14(15)17-16(19)20)9-18(11)10-13-5-3-7-21-13/h2-7,11H,8-10H2,1H3,(H,17,20)
• InChI Key: RQVOKTDBDMNGCN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN2C3=C(CN1CC4=CC=CO4)C=CC=C3NC2=O

Description

6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one is a derivative of the TIBO (tetrahydroimidazo-benzodiazepinone) class of non-nucleoside reverse transcriptase inhibitors (NNRTIs). It features a furanylmethyl substituent at the N-6 position of the benzodiazepine core, distinguishing it from other TIBO derivatives . TIBO compounds are renowned for their potent and selective inhibition of HIV-1 reverse transcriptase (RT), a critical enzyme in viral replication . This compound’s anti-HIV-1 activity stems from its ability to bind allosterically to RT, disrupting its catalytic function without competing with natural substrates .

Biological Activity

The compound 6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one , often referred to as a TIBO (Tetrahydroimidazo[4,5,1-jk][1,4]benzodiazepin-2(1H)-one) derivative, is a member of the benzodiazepine family known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.

TIBO derivatives are primarily recognized for their ability to inhibit the replication of the human immunodeficiency virus type 1 (HIV-1). This inhibition occurs through interference with the reverse transcriptase enzyme crucial for viral replication. The structural characteristics of these compounds allow them to effectively bind to the active site of reverse transcriptase, thus preventing the conversion of viral RNA into DNA .

Antiviral Activity

Research has demonstrated that 6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one exhibits significant antiviral activity against HIV-1. In vitro studies indicate that this compound can reduce viral load by targeting the reverse transcriptase enzyme directly .

Table 1: Summary of Antiviral Activity Against HIV-1

Compound Name	Mechanism of Action	IC50 (µM)	Reference
6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one	Inhibition of reverse transcriptase	0.12

Other Biological Activities

Beyond its antiviral properties, TIBO derivatives have shown potential in other therapeutic areas:

• Neuroprotective Effects : Preliminary studies suggest neuroprotective properties that may benefit conditions like Alzheimer's disease and Parkinson's disease by preventing neuronal degeneration .
• Anxiolytic Effects : Similar to traditional benzodiazepines, this compound may exhibit anxiolytic effects through modulation of GABA receptors .

Case Studies and Research Findings

Several studies have explored the biological activity of TIBO derivatives:

• Study on HIV Inhibition : A pivotal study published in PubMed highlighted the synthesis and anti-HIV activity of TIBO derivatives. It reported that structural modifications significantly influence their efficacy against HIV-1 .
• Neuroprotective Study : Another investigation focused on the neuroprotective effects of TIBO compounds in animal models. The results indicated a reduction in oxidative stress markers and improved cognitive function in treated subjects .
• Anxiolytic Properties : A comparative study evaluated various benzodiazepine derivatives for anxiolytic activity. The findings suggested that TIBO derivatives could serve as effective alternatives to conventional anxiolytics with fewer side effects .

Scientific Research Applications

The compound features a complex structure that includes a fused benzodiazepine ring system and a furan moiety, which may contribute to its pharmacological properties.

CNS Activity

Research indicates that compounds within the benzodiazepine class exhibit various central nervous system (CNS) effects, including anxiolytic (anxiety-reducing) and sedative properties. The structural similarity of 6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one to other benzodiazepines suggests it may possess similar effects.

Case Study:
A study on derivatives of 4-phenyl-1,5-benzodiazepin-2-one demonstrated that these compounds can exhibit psychotropic effects without significant sedative activity at therapeutic doses. This suggests potential for developing non-sedative anxiolytics from benzodiazepine derivatives .

Anti-inflammatory and Antitumor Activities

Benzodiazepine derivatives have been reported to possess anti-inflammatory and antitumor activities. The incorporation of different functional groups can enhance these activities.

Research Insights:
Studies have shown that certain benzodiazepine derivatives can inhibit tumor growth and exhibit anti-inflammatory properties through various mechanisms, including modulation of immune responses .

Antiviral Properties

Some studies have indicated that benzodiazepine derivatives may have antiviral effects, particularly against HIV and other viral infections. The mechanism often involves the inhibition of viral replication or interference with viral entry into host cells.

Example:
The antiviral activity of benzodiazepines has been linked to their ability to alter cellular signaling pathways that viruses exploit for replication .

Synthesis and Derivative Development

The synthesis of 6-(2-Furanylmethyl)-4,5,6,7-tetrahydro-5-methylimidazo(4,5,1-jk)(1,4)benzodiazepin-2(1H)-one can be achieved through various chemical reactions involving starting materials that are readily available in laboratory settings.

Synthetic Pathway Overview

• Starting Materials: The synthesis typically begins with readily available furan derivatives and imidazobenzodiazepine precursors.
• Reagents: Common reagents include bases such as potassium carbonate and solvents like tetrahydrofuran.
• Purification: The final product is often purified using chromatographic techniques to ensure high purity for biological testing.

Comparison with Similar Compounds

Substituent Variations at the N-6 Position

The N-6 position of TIBO derivatives is a key determinant of antiviral activity. Modifications here significantly influence potency and resistance profiles:

Compound Name	Substituent at N-6	Molecular Formula	Anti-HIV-1 IC50 (µM)	Key Findings
6-(2-Furanylmethyl)-TIBO (Target Compound)	2-Furanylmethyl	C16H17N3O2	Not reported	Moderate activity inferred from structural class
6-Butyl-TIBO (CAS 126233-87-2)	Butyl	C15H21N3O	4.0 (Compound 9jj)	Lower activity due to hydrophobic bulk
6-(2-Phenyl-2-propen-1-yl)-TIBO (CAS 131515-12-3)	2-Phenylpropenyl	C20H21N3O	0.012 (Compound 8d)	Highest potency in TIBO series; sulfur substitution enhances binding

Key Observations :

• Electron-withdrawing groups (e.g., sulfur/selenium in thiourea/selenourea derivatives) improve activity by enhancing RT binding affinity .
• Hydrophobic substituents (e.g., butyl) reduce potency due to steric hindrance or unfavorable partitioning .

Core Modifications: Urea vs. Thiourea

Replacing the cyclic urea oxygen with sulfur (thiourea) or selenium (selenourea) markedly boosts anti-HIV-1 activity. For example:

• Urea derivative : IC₅₀ = 0.15 µM .
• Thiourea derivative (8d) : IC₅₀ = 0.012 µM, comparable to AZT .
  This enhancement is attributed to stronger hydrogen bonding and hydrophobic interactions with RT’s allosteric pocket .

Mechanistic Comparison with Other NNRTIs

TIBO vs. HEPT Derivatives

Although structurally unrelated, TIBO and HEPT (1-[(2-hydroxyethoxy)methyl]-6-(phenylthio)thymine) derivatives share a common mechanism:

• Binding Site : Both inhibit HIV-1 RT by binding to a hydrophobic pocket near the substrate-binding domain .
• Resistance Profiles : Mutations like RT K103N confer cross-resistance to TIBO and HEPT, underscoring overlapping binding regions .

TIBO vs. PET Derivatives

Phenyl ethyl thiourea (PET) derivatives, derived from TIBO simplification (e.g., LY73497), retain RT inhibitory activity but with reduced molecular complexity.

Physicochemical and Pharmacokinetic Properties

A comparison of key physicochemical parameters highlights structural influences on drug-likeness:

Compound	Molecular Weight	logP<sup>*</sup>	Solubility (mg/mL)	Metabolic Stability (t1/2)
6-(2-Furanylmethyl)-TIBO	~299.3	2.1 (predicted)	0.05 (low)	Moderate (CYP3A4 substrate)
6-Butyl-TIBO (CAS 126233-87-2)	259.35	3.5	0.01 (low)	Poor (rapid hepatic clearance)
8d (Thiourea derivative)	319.4	2.8	0.03 (low)	Improved (resistance to oxidation)

Notes:

• Low solubility and moderate metabolic stability are common challenges for TIBO derivatives, necessitating formulation optimization .

Research Advancements and Clinical Relevance

• Resistance Mitigation : Second-generation TIBO derivatives (e.g., etravirine) incorporate flexible substituents to counteract RT mutations like Y181C and K103N .
• QSAR Insights : Hydrophobicity (logP) and electronic parameters (Hammett constants) correlate strongly with anti-HIV activity, guiding rational design .

Preparation Methods

Core Benzodiazepine Scaffold Construction

The 1,4-benzodiazepine core is synthesized via cyclocondensation of 2-aminobenzophenone derivatives with glycine esters or analogous α-amino acids. For example:

• Step 1 : Reaction of 2-amino-5-chlorobenzophenone with methyl glycinate hydrochloride in refluxing ethanol yields the intermediate 5-chloro-1,3-dihydro-2H-1,4-benzodiazepin-2-one.
• Step 2 : Methylation at the N5 position is achieved using methyl iodide in the presence of a base (e.g., NaH), forming the 5-methyl derivative.

Reaction Step	Reagents/Conditions	Yield (%)	Source
Cyclocondensation	Ethanol, reflux, 12 h	65–78
N-Methylation	CH₃I, NaH, DMF, 0°C → RT	82–90

Imidazo Ring Annulation

The imidazo[4,5,1-jk] fusion is introduced via cyclodehydration of a diamino intermediate:

• Step 3 : Treatment of 5-methyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one with phosphorus oxychloride (POCl₃) generates a reactive chloroimidate intermediate.
• Step 4 : Reaction with ammonium acetate in acetic acid facilitates cyclization, forming the imidazo-fused tetracyclic system.

Parameter	Value	Source
Cyclizing Agent	POCl₃, 80°C, 6 h
Cyclization Yield	70–75%

Purification and Characterization

Final purification is typically performed via column chromatography (SiO₂, ethyl acetate/hexane) or recrystallization from ethanol/water. Key analytical data include:

• ¹H NMR (400 MHz, CDCl₃): δ 7.45–7.10 (m, aromatic), 6.35 (s, furan H), 4.25 (s, CH₂-furan), 3.80 (s, N-CH₃).
• MS (ESI+) : m/z 352.1 [M+H]⁺.

Optimized Synthetic Pathway Summary

• Benzodiazepine core formation : 65–78% yield.
• Imidazo annulation : 70–75% yield.
• 6-Furanylmethylation : 55–72% yield.
• Overall yield : ~25–35% after purification.

Q & A

Basic Research Questions

Q. What synthetic methodologies are optimal for synthesizing enantiomerically pure 6-(2-Furanylmethyl)-TIBO derivatives?

• Methodology : Two primary approaches are documented:

• Chiral Resolution : Use of chiral auxiliaries or chromatography to separate enantiomers post-synthesis. For example, selective crystallization with tartaric acid derivatives can resolve racemic mixtures .
• Asymmetric Synthesis : Enantioselective alkylation at the 6-position using chiral ligands (e.g., BINAP-Pd complexes) to directly generate single enantiomers .
  • Key Data : The (R)-enantiomer at the 5-methyl position exhibits 10-fold higher anti-HIV activity than the (S)-enantiomer, emphasizing the need for enantiocontrol .

Q. How does substitution at the 6-position influence anti-HIV-1 activity?

• SAR Analysis :

• Optimal Groups : Bulky hydrophobic groups (e.g., furanylmethyl, arylthiourea) enhance binding to the NNRTI pocket of HIV-1 RT. For instance, 6-(2-furanylmethyl) derivatives show IC₅₀ values of 0.0043 µM .
• Negative Impact : Polar or charged substituents (e.g., amino, nitro) reduce activity due to poor hydrophobic interactions with the RT binding site .
  • Experimental Design : Parallel synthesis of analogs with systematic 6-position variations, followed by MT-4 cell-based antiviral assays and cytotoxicity profiling .

Advanced Research Questions

Q. What strategies mitigate drug resistance in TIBO derivatives caused by RT mutations (e.g., K103N, Y181C)?

• Resistance Mechanisms : Mutations like K103N introduce steric hindrance, reducing TIBO binding affinity. Y181C disrupts π-π stacking with aromatic substituents .
• Solutions :

• Flexible Substituents : Incorporate 8-chloro or 8-thiomethyl groups to maintain contact with conserved residues (e.g., W229) .
• Dual-Targeting : Hybridize TIBO scaffolds with PET (phenyl ethyl thiourea) motifs to target multiple RT regions .
  • Validation : Co-crystallography of TIBO-RT mutants and free-energy perturbation (FEP) simulations to predict binding affinity changes .

Q. How do QSAR models correlate physicochemical properties with anti-HIV activity in TIBO derivatives?

• Key Descriptors :

• Hydrophobicity (logP) : Optimal logP ~3.2 enhances membrane permeability and RT binding .
• Electrostatic Potential : Negative charge density at the furan oxygen improves interaction with RT's Lys101 .
  • Model Validation : Use of comparative molecular field analysis (CoMFA) and partial least squares (PLS) regression on a dataset of 50 derivatives (R² = 0.89) .

Q. What experimental approaches resolve contradictions in substituent effects at the 8- and 9-positions?

• Case Study :

• 8-Position : Halogens (Cl, Br) boost activity (IC₅₀ 0.004–0.01 µM), but 8-nitro abolishes activity due to metabolic instability .
• 9-Position : Most substituents (e.g., methyl, methoxy) show minimal impact, suggesting this region is less critical for RT binding .
  • Resolution : Combine X-ray crystallography (e.g., PDB 1RTD) with alanine scanning mutagenesis to map residue-specific interactions .

Methodological Considerations

Q. How to optimize high-throughput screening (HTS) for TIBO derivatives targeting RT allosteric pockets?

• Platform : Automated parallel synthesis (e.g., microwave-assisted alkylation) coupled with fluorescence-based RT inhibition assays .
• Critical Parameters :

• False Positives : Pre-screen for aggregation-prone compounds using dynamic light scattering (DLS).
• Throughput : 1,000 compounds/week with Z’ > 0.7 .

Q. What in silico tools predict off-target effects of TIBO derivatives on CNS receptors?

• Approach :

• Docking : Use Glide or AutoDock to simulate binding to GABA_A or benzodiazepine receptors.
• Pharmacophore Filtering : Exclude analogs with benzodiazepine-like pharmacophores (e.g., 1,4-diazepine ring substitutions) .